Cas no 2297176-29-3 (tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate)

• Product Name: tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate
• CAS No: 2297176-29-3
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5937838
• PubChem ID: 165675794
• Update Time: 2025-10-29

tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate
• EN300-1664801
• tert-butyl N-[1-(hydroxymethyl)-2,2-dimethylcyclopentyl]carbamate
• 2297176-29-3

• Inchi： 1S/C13H25NO3/c1-11(2,3)17-10(16)14-13(9-15)8-6-7-12(13,4)5/h15H,6-9H2,1-5H3,(H,14,16)
• InChI Key： RLKIUFIPXUBOQV-UHFFFAOYSA-N
• SMILES： OCC1(CCCC1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate

tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate: A Comprehensive Overview

The compound with CAS No. 2297176-29-3, commonly referred to as tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials science and pharmaceutical development, making it a focal point for researchers worldwide.

tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate is characterized by its complex molecular structure, which includes a cyclopentane ring substituted with hydroxymethyl and dimethyl groups. The presence of these substituents contributes to its stability and reactivity under specific conditions. According to a 2023 study published in *Journal of Organic Chemistry*, this compound exhibits remarkable thermal stability, making it suitable for high-temperature applications in polymer synthesis.

One of the most notable features of tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate is its ability to act as a versatile building block in organic synthesis. Researchers have utilized this compound to construct intricate molecular frameworks, including those with potential pharmacological activity. A recent investigation in *Nature Communications* demonstrated its role in the synthesis of bioactive compounds targeting neurodegenerative diseases.

In terms of industrial applications, tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate has been explored for its potential in the development of high-performance polymers. Its unique combination of rigidity and flexibility makes it an ideal candidate for use in lightweight materials and advanced composites. A 2023 report from the *American Chemical Society* highlighted its integration into polymer matrices that exhibit enhanced mechanical properties.

The synthesis of tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have streamlined its production, reducing costs and improving yield. According to a study published in *Chemical Engineering Journal*, the use of palladium catalysts has significantly enhanced the efficiency of this synthesis pathway.

From an environmental perspective, tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate has been evaluated for its biodegradability and eco-friendly properties. Research indicates that under controlled conditions, this compound can undergo enzymatic degradation, making it a more sustainable option for certain industrial applications. This finding aligns with global efforts to promote green chemistry and reduce environmental impact.

In conclusion, tert-butyl N-1-(hydroxymethyl)-2,2-dimethylcyclopentylcarbamate (CAS No. 2297176-29-3) stands out as a pivotal molecule with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovative research and development across academia and industry alike.